Cas no 1192019-02-5 (2-(Pyridin-4-yl)-6-(trifluoromethyl)benzo[d]oxazole)

2-(Pyridin-4-yl)-6-(trifluoromethyl)benzo[d]oxazole structure
1192019-02-5 structure
Product Name:2-(Pyridin-4-yl)-6-(trifluoromethyl)benzo[d]oxazole
CAS No:1192019-02-5
MF:C13H7F3N2O
MW:264.202693223953
CID:1092878
PubChem ID:66880759
Update Time:2025-09-24

2-(Pyridin-4-yl)-6-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyridin-4-yl)-6-(trifluoromethyl)benzo[d]oxazole
    • 2-pyridin-4-yl-6-(trifluoromethyl)-1,3-benzoxazole
    • 2-(pyridin-4-yl)-6-(trifluoromethyl)benzoxazole
    • SCHEMBL1026246
    • A907719
    • 2-(PYRIDIN-4-YL)-6-(TRIFLUOROMETHYL)-1,3-BENZOXAZOLE
    • 1192019-02-5
    • Inchi: 1S/C13H7F3N2O/c14-13(15,16)9-1-2-10-11(7-9)19-12(18-10)8-3-5-17-6-4-8/h1-7H
    • InChI Key: HJAVHNBQFAZTPX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)OC(C1C=CN=CC=1)=N2)(F)F

Computed Properties

  • Exact Mass: 264.05104734g/mol
  • Monoisotopic Mass: 264.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.9Ų

2-(Pyridin-4-yl)-6-(trifluoromethyl)benzo[d]oxazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-(Pyridin-4-yl)-6-(trifluoromethyl)benzo[d]oxazole Pricemore >>

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